Cas no 165178-32-5 (Hyflon MFA 640)
Hyflon MFA 640 structure
Product Name:Hyflon MFA 640
CAS No:165178-32-5
MF:C10F20O2
MW:532.073873519897
CID:167907
PubChem ID:44146082
Update Time:2025-04-19
Hyflon MFA 640 Chemical and Physical Properties
Names and Identifiers
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- Hyflon MFA 640
- 1,1,1,2,2,3,3-heptafluoro-3-(1,2,2-trifluoroethenoxy)propane,1,1,2,2-tetrafluoroethene,1,1,2-trifluoro-2-(trifluoromethoxy)ethene
- Propane, 1,1,1,2,2,3,3-heptafluoro-3-((1,2,2-trifluoroethenyl)oxy)-, polymer with 1,1,2,2-tetrafluoroethene and 1,1,2-trifluoro-2-(trifluoromethoxy)ethene
- Propane, 1,1,1,2,2,3,3-heptafluoro-3-((trifluoroethenyl)oxy)-, polymer with tetrafluoroethene and trifluoro(trifluoromethoxy)ethene
- 1,1,1,2,2,3,3-Heptafluoro-3-[(trifluoroethenyl)oxy]propane polymer with tetrafluoroethene and trifluoro(trifluoromethoxy)ethene
- 165178-32-5
-
- Inchi: 1S/C5F10O.C3F6O.C2F4/c6-1(7)2(8)16-5(14,15)3(9,10)4(11,12)13;4-1(5)2(6)10-3(7,8)9;3-1(4)2(5)6
- InChI Key: HOQVTSRFLFGMLK-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)(C(O/C(=C(\F)/F)/F)(F)F)F.FC(O/C(=C(\F)/F)/F)(F)F.F/C(=C(/F)\F)/F
Computed Properties
- Exact Mass: 531.9578925g/mol
- Monoisotopic Mass: 531.9578925g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 22
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 481
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Hyflon MFA 640 Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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